(4E)-2-(1,3-benzothiazol-2-yl)-4-[(2-piperazin-1-ylethylamino)methylidene]-5-propylpyrazol-3-one

• Molecular Formula: C20H26N6OS
• Molecular Weight: 398.5 g/mol
• IUPAC Name: (4E)-2-(1,3-benzothiazol-2-yl)-4-[(2-piperazin-1-ylethylamino)methylidene]-5-propylpyrazol-3-one
• InChI: InChI=1S/C20H26N6OS/c1-2-5-16-15(14-22-10-13-25-11-8-21-9-12-25)19(27)26(24-16)20-23-17-6-3-4-7-18(17)28-20/h3-4,6-7,14,21-22H,2,5,8-13H2,1H3/b15-14+
• InChI Key: WISCCSLECACMKX-CCEZHUSRSA-N
• Isomeric SMILES: CCCC\1=NN(C(=O)/C1=C/NCCN2CCNCC2)C3=NC4=CC=CC=C4S3
• SMILES: CCCC1=NN(C(=O)C1=CNCCN2CCNCC2)C3=NC4=CC=CC=C4S3

Description

(4E)-2-(1,3-benzothiazol-2-yl)-4-[(2-piperazin-1-ylethylamino)methylidene]-5-propylpyrazol-3-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule is commonly referred to as BPTP and is a member of the pyrazolone family of compounds.

Mechanism of Action

BPTP selectively inhibits the activity of protein kinases by binding to the ATP-binding pocket of the kinase. This binding prevents the kinase from phosphorylating its substrate, which leads to the inhibition of downstream signaling pathways.
Biochemical and Physiological Effects:
BPTP has been shown to have several biochemical and physiological effects. In addition to its inhibition of protein kinases, BPTP has been shown to induce apoptosis in cancer cells and to inhibit angiogenesis. BPTP has also been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using BPTP in lab experiments is its selectivity for protein kinases. This selectivity allows researchers to study the specific role of individual kinases in various biological processes. However, one limitation of using BPTP is its potential for off-target effects. Researchers must be careful to control for these effects in their experiments.

Future Directions

There are several future directions for research on BPTP. One area of interest is in the development of more selective inhibitors of protein kinases. Researchers are also interested in studying the role of specific protein kinases in various diseases, including cancer and neurodegenerative disorders. Finally, there is interest in developing BPTP-based therapies for the treatment of these diseases.

Synthesis Methods

The synthesis of BPTP involves a multi-step process that begins with the reaction of 2-aminobenzothiazole with ethyl acetoacetate to form 2-acetylbenzothiazole. This intermediate is then reacted with propyl hydrazine and formaldehyde to form the pyrazolone ring. The final step involves the addition of piperazine to the pyrazolone ring to form BPTP.

Scientific Research Applications

BPTP has been extensively studied for its potential applications in scientific research. One of the primary uses of BPTP is in the study of protein kinases. BPTP has been shown to selectively inhibit the activity of several protein kinases, including PAK1, PAK2, and PAK4. This inhibition can be used to study the role of these kinases in various biological processes, including cell migration, proliferation, and survival.